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Compound of Interest

2,5-dimethoxy-2-
Compound Name:
methyltetrahydrofuran

CAS No.: 58518-63-1

Cat. No.: B8761285

Get Quote

Executive Summary & Chemical Identity

2,5-Dimethoxy-2-methyltetrahydrofuran is a cyclic acetal/ketal derivative formed from the
reaction of levulinaldehyde (4-oxopentanal) with methanol, or via the hydrogenation of 2,5-
dihydro-2,5-dimethoxy-2-methylfuran.[1] It serves as a stable, protected surrogate for the
unstable 1,4-dicarbonyl species, releasing levulinaldehyde under mild acidic hydrolysis.
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Property Detail

CAS Number 58518-63-1

IUPAC Name 2,5-dimethoxy-2-methyloxolane
C

Molecular Formula H
O

Molecular Weight 146.18 g/mol

Physical State Colorless to pale yellow liquid

~52-54 °C (at 14 mmHg); ~145-148 °C (at 760

Boiling Point
mmHgQ)

) Exists as a mixture of cis and trans
Stereochemistry gi
iastereomers

Synthesis & Production Workflow

The industrial and laboratory preparation typically follows a two-stage workflow starting from 2-
methylfuran (Sylvan).[1] This route ensures high atom economy and avoids the handling of
unstable free levulinaldehyde.

Mechanistic Pathway[1]

o Methoxylation: 2-Methylfuran undergoes oxidative methoxylation (chemical or
electrochemical) to form the unsaturated dihydro-intermediate.[1]

o Hydrogenation: The double bond is reduced using a transition metal catalyst (Pd/C or Raney
Ni) to yield the saturated target.

Visualization: Synthesis Flowchart
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Caption: Two-step synthesis pathway from 2-methylfuran to the target tetrahydrofuran
derivative.

Spectroscopic Characterization

The compound exists as a mixture of diastereomers (cis/trans), resulting in signal doubling in
NMR spectra. The ratio depends on the thermodynamic stability during synthesis, typically
favoring the isomer where the bulky groups are pseudo-equatorial.

Nuclear Magnetic Resonance (NMR) Data

H NMR (400 MHz, CDCI

)

The spectrum is characterized by the absence of olefinic protons (which appear at

5.96 ppm in the dihydro precursor) and the distinct splitting of methoxy and methyl signals due
to isomerism.
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Chemical Shift

. ( Lo . Assignment /
Moiety Multiplicity Integration

Notes
» Ppm)

Anomeric proton.
) [1] Shift varies
C5-H 5.05-5.20 Multiplet (t/dd) 1H )
slightly between

cis/trans forms.

Methoxy group
C2-OMe 3.20-3.35 Singlet 3H attached to the
guaternary C2.[1]

Methoxy group
C5-OMe 3.35-3.45 Singlet 3H attached to the
acetal C5.[1]

C3and C4

methylene
Ring -CH _ protons.[1]
1.70-2.30 Multiplet 4H
Complex

coupling due to

ring puckering.

Methyl group

directly on the

ring.[1] Distinct
C2-Me 1.35-1.55 Singlet 3H from the dihydro

precursor (

1.51/1.57).
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Analyst Note: In the dihydro precursor, the olefinic protons appear at

5.96. The disappearance of this signal and the upfield shift of the ring carbons
confirm successful hydrogenation.

C NMR (100 MHz, CDCI

)
Chemical Shift (
Carbon Environment Notes
» Ppm)
Characteristic ketal carbon;
C2 (Quaternary) 105.0 - 108.0 downfield due to two oxygen
attachments.
Anomeric carbon; slightly
C5 (Acetal) 102.0 - 104.0 . _
upfield relative to C2.
Two distinct signals for the
-OMe Groups 48.0 - 55.0 non-equivalent methoxy
carbons.[1]
Ring -CH C3 and C4 carbons; typical
30.0-35.0 _ . .
) aliphatic region.[1]
Methyl group attached to the
C2-Me 20.0-24.0

ring.[1]

Mass Spectrometry (GC-MS)

¢ Molecular lon: The parent ion [M]

(m/z 146) is often weak or absent due to facile loss of alkoxy groups.
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e Base Peak: m/z 115 ([M - OCH

]

) or m/z 71 (cleavage of the ring).

o Fragmentation: Characteristic loss of methanol (M-32) and methyl radicals.[1]

Infrared Spectroscopy (FT-IR)
e C-H Stretch: 2850-2980 cm

(Aliphatic).[1]
e C-O Stretch: 1050-1150 cm

(Strong, characteristic of ethers/acetals).

o Absence: No C=0 stretch (1710 cm

) should be observed, confirming the closed ring structure. No C=C stretch (1600-1680 cm

) should be present if hydrogenation is complete.[1]

Detailed Experimental Protocol
Protocol: Hydrogenation of 2,5-Dihydro-2,5-dimethoxy-
2-methylfuran

Objective: To synthesize the saturated target from its commercially available or synthesized
unsaturated precursor.[1]

Reagents:

Substrate: 2,5-Dihydro-2,5-dimethoxy-2-methylfuran (10 g, 69 mmol).[1]

Catalyst: 5% Pd/C (0.5 g) or Raney Nickel (1.0 g, washed).

Solvent: Methanol (50 mL).

Hydrogen gas (H
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Procedure:

o Preparation: In a high-pressure autoclave or hydrogenation bottle, dissolve the substrate in
methanol.

o Catalyst Addition: Carefully add the catalyst under an inert atmosphere (Nitrogen or Argon)
to prevent ignition.

e Hydrogenation:

[e]

Purge the vessel with H

three times.

o

Pressurize to 3-5 bar (40-70 psi).

[¢]

Stir vigorously at Room Temperature (20-25 °C).

[¢]

Note: Reaction is typically complete within 4—6 hours. Monitor by TLC or GC
(disappearance of the olefin).

o Workup:

o Filter the reaction mixture through a pad of Celite to remove the catalyst. Caution: Spent
catalyst can be pyrophoric; keep wet.

o Wash the filter pad with small portions of methanol.
 Purification:
o Concentrate the filtrate under reduced pressure.

o Distill the residue under vacuum (bp ~54 °C at 14 mmHg) to obtain the pure colorless
liquid.

Isomerism & Structural Logic
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The molecule possesses two chiral centers (C2 and C5). However, because the ring formation
is not stereoselective during the initial methoxylation, it is isolated as a racemic mixture of
diastereomers.

o Cis-isomer (Z): The C2-Methyl and C5-Methoxy groups are on the same side of the ring
plane.[1]

e Trans-isomer (E): The C2-Methyl and C5-Methoxy groups are on opposite sides.[1]

This stereochemistry impacts the chemical environment of the protons, leading to the "dual”
peaks observed in the NMR spectrum. High-resolution chromatography can separate these
isomers, but for most synthetic applications (e.g., hydrolysis to levulinaldehyde), the mixture is
used as-is.

Caption: The synthetic product consists of cis and trans diastereomers, distinguishable by
NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1.85362-51-2|2-(Pent-4-en-1-yl)tetrahydrofuran-2-ol|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Data &
Characterization of 2,5-Dimethoxy-2-methyltetrahydrofuran[1]]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b8761285/docs#technical-guide-
spectroscopic-data-characterization-of-2-5-dimethoxy-2-methyltetrahydrofuran-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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